Cas no 1049450-74-9 (1-(4-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)propan-1-one)

• Product Name: 1-(4-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)propan-1-one
• CAS No: 1049450-74-9
• MF: C₁₅H₁₈F₂N₆O
• MW: 336.339828968048
• CID: 6391302
• PubChem ID: 30938022
• Update Time: 2025-10-28

1-(4-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)propan-1-one
• 1-[4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]propan-1-one
• F5250-0847
• 1049450-74-9
• 1-(4-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)propan-1-one
• VU0638911-1
• 1-(4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)propan-1-one
• AKOS024502871

• Inchi： 1S/C15H18F2N6O/c1-2-15(24)22-7-5-21(6-8-22)10-14-18-19-20-23(14)11-3-4-12(16)13(17)9-11/h3-4,9H,2,5-8,10H2,1H3
• InChI Key： NSUNNEUHBFWKDH-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2N(C3=CC=C(F)C(F)=C3)N=NN=2)CC1)(=O)CC

Computed Properties

• Exact Mass: 336.15101554g/mol
• Monoisotopic Mass: 336.15101554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(4-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)propan-1-one

Comprehensive Analysis of 1-(4-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)propan-1-one (CAS 1049450-74-9): Structure, Applications, and Research Insights

The compound 1-(4-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)propan-1-one, identified by CAS 1049450-74-9, represents a sophisticated heterocyclic molecule with a unique structural framework. Its chemical architecture combines a piperazine core, a tetrazole moiety, and a difluorophenyl group, making it a subject of interest in pharmaceutical and material science research. The presence of fluorine atoms enhances its metabolic stability and binding affinity, aligning with modern drug design principles.

Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, driven by their improved bioavailability and target selectivity. Researchers frequently search for terms like "tetrazole derivatives in drug discovery" or "piperazine-based bioactive molecules," reflecting the relevance of this compound in cutting-edge applications. Its molecular weight (C15H17F2N5O) and logP values suggest favorable pharmacokinetic properties, positioning it as a candidate for further structure-activity relationship (SAR) studies.

The synthesis of CAS 1049450-74-9 involves multi-step organic reactions, including N-alkylation and cyclization strategies. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for purity validation. Industry professionals often inquire about "scalable synthesis of tetrazole-piperazine hybrids" or "fluorinated compound characterization," underscoring the need for optimized protocols.

Beyond pharmaceuticals, this compound’s electronic properties have sparked interest in organic electronics. Its conjugated system and fluorine substituents may contribute to charge transport in semiconductor applications. Searches for "fluorophenyl tetrazoles in materials science" correlate with emerging interdisciplinary trends.

In conclusion, 1-(4-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazin-1-yl)propan-1-one exemplifies the convergence of medicinal chemistry and advanced materials. Its CAS 1049450-74-9 identifier serves as a gateway for researchers exploring structure-property relationships and novel applications. Future studies may focus on its biological targets or device integration, addressing high-traffic queries like "tetrazole piperazine derivatives 2024" or "fluorine in smart materials."